Cas no 1172363-08-4 (1-(3,4-dichlorophenyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea)

• Product Name: 1-(3,4-dichlorophenyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea
• CAS No: 1172363-08-4
• MF: C₁₆H₁₃Cl₂N₃O₂
• MW: 350.199321508408
• CID: 6156600
• PubChem ID: 30375872
• Update Time: 2025-05-21

1-(3,4-dichlorophenyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea
• AKOS024513189
• 1-(3,4-dichlorophenyl)-3-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)urea
• F5540-0002
• 1172363-08-4
• VU0646925-1

• Inchi： 1S/C16H13Cl2N3O2/c17-12-4-2-11(8-13(12)18)20-16(23)19-10-3-5-14-9(7-10)1-6-15(22)21-14/h2-5,7-8H,1,6H2,(H,21,22)(H2,19,20,23)
• InChI Key： VSIJJBRYEAKFBA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NC1C=CC2=C(C=1)CCC(N2)=O)=O)Cl

Computed Properties

• Exact Mass: 349.0384821g/mol
• Monoisotopic Mass: 349.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1-(3,4-dichlorophenyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea

Comprehensive Overview of 1-(3,4-dichlorophenyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea (CAS No. 1172363-08-4)

The compound 1-(3,4-dichlorophenyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea (CAS No. 1172363-08-4) is a urea derivative with a unique structural framework, combining a dichlorophenyl moiety with a tetrahydroquinolinone scaffold. This molecular architecture has garnered significant interest in pharmaceutical and agrochemical research due to its potential bioactivity. The urea linkage and dichlorophenyl group are particularly noteworthy, as they are often associated with enhanced binding affinity and selectivity in target interactions. Researchers are increasingly exploring its applications in drug discovery, especially in the context of kinase inhibition and enzyme modulation.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and personalized therapies. 1-(3,4-dichlorophenyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea has emerged as a candidate of interest due to its potential to address unmet medical needs. Its tetrahydroquinolinone core is a privileged structure in medicinal chemistry, frequently found in compounds with anti-inflammatory, anticancer, and antimicrobial properties. This has led to a spike in searches for "urea-based drug candidates" and "dichlorophenyl derivatives in medicine," reflecting the growing curiosity among scientists and industry professionals.

The synthesis of CAS No. 1172363-08-4 involves multi-step organic reactions, often starting from commercially available 6-amino-3,4-dihydroquinolin-2(1H)-one and 3,4-dichlorophenyl isocyanate. Optimizing the yield and purity of this compound is a focal point for chemists, as evidenced by the rising popularity of search terms like "synthesis of tetrahydroquinolinone ureas" and "purification techniques for urea derivatives." The compound's solubility, stability, and crystallinity are also critical parameters under investigation, particularly for formulation development in drug delivery systems.

From an environmental and sustainability perspective, the design of eco-friendly synthetic routes for compounds like 1-(3,4-dichlorophenyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea is gaining traction. Green chemistry principles, such as minimizing hazardous byproducts and using catalytic methods, are being applied to its production. This aligns with the broader industry shift toward sustainable practices, a topic frequently searched under "green synthesis of pharmaceutical intermediates." Additionally, computational tools like molecular docking and QSAR modeling are being employed to predict the compound's bioactivity, reducing the need for extensive lab trials.

In conclusion, 1-(3,4-dichlorophenyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea represents a promising scaffold in modern chemical research. Its versatility and potential applications in therapeutics and agrochemicals make it a subject of ongoing exploration. As the scientific community continues to uncover its properties, this compound is poised to play a pivotal role in addressing contemporary challenges in health and sustainability.